4-(2,6,10-Trimethylundeca-1,5,9-trien-1-yl)benzoic acid

• CAS No.: 90394-57-3
• Molecular Formula: C21H28O2
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 4-(2,6,10-trimethylundeca-1,5,9-trienyl)benzoic acid
• InChI: InChI=1S/C21H28O2/c1-16(2)7-5-8-17(3)9-6-10-18(4)15-19-11-13-20(14-12-19)21(22)23/h7,9,11-15H,5-6,8,10H2,1-4H3,(H,22,23)
• InChI Key: FHLXXOPRLYRPGC-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCC(=CCCC(=CC1=CC=C(C=C1)C(=O)O)C)C)C

Description

4-(2,6,10-Trimethylundeca-1,5,9-trien-1-yl)benzoic acid is a useful research compound. Its molecular formula is C21H28O2 and its molecular weight is 312.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20 g of potassium hydroxide was dissolved in 200 ml of isopropanol. 50 g of ethyl p-(2,6,10-trimethyl-1,5,9-undecatrienyl)benzoate was added to the solution under heating, reflux and stirring. After 10 min, the solution was poured into ice/water and extracted with 200 ml of n-hexane. The aqueous layer was made acidic with dilute hydrochloric acid, extracted with ethyl ether, washed with water and dried over magnesium sulfate. The product was concentrated to obtain 42 g of crude crystals. The crude crystals were recrystallized from 150 ml of n-hexane to obtain 32 g of intended p-(2,6,10-trimethyl-1,5,9-undecatrienyl)benzoic acid as white crystals.